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For Researchers, Scientists, and Drug Development Professionals

Introduction
Stannic chromate, with the chemical formula Sn(CrO₄)₂, is an inorganic compound

characterized by its distinct brownish-yellow crystalline appearance.[1][2] While primarily

utilized as a pigment for coloring porcelain and china in hues of rose and violet, its

physicochemical properties are of interest in various scientific and industrial applications.[1][2]

[3] This technical guide provides a comprehensive overview of the core physicochemical

properties of stannic chromate, detailed experimental protocols for its synthesis, and a

summary of its known hazards. The information is presented to be a valuable resource for

researchers, scientists, and professionals in drug development who may encounter or have an

interest in this compound.

Core Physicochemical Properties
Stannic chromate is a solid material at room temperature.[4] A summary of its key quantitative

and qualitative physicochemical properties is presented in Table 1.
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Property Value References

Chemical Formula Sn(CrO₄)₂ or Cr₂O₈Sn [3][5][6][7]

Molecular Weight Approximately 350.70 g/mol [2][3][5]

Appearance
Brownish-yellow crystalline

powder
[2]

Solubility in Water
Reported as soluble, partially

soluble, and slightly soluble.
[2][3]

Melting Point Decomposes upon heating. [2]

Boiling Point
Not applicable; decomposes

upon heating.
[4]

CAS Registry Number 10101-75-4 [8][7]

Experimental Protocols
Synthesis of Stannic Chromate
The primary method for the synthesis of stannic chromate involves the reaction of stannic

hydroxide with chromic acid. While specific, detailed experimental protocols for this exact

synthesis are not readily available in the reviewed literature, a plausible procedure can be

outlined based on general principles of inorganic synthesis.

Materials:

Stannic chloride (SnCl₄) or another soluble tin(IV) salt

Ammonium hydroxide (NH₄OH)

Chromium trioxide (CrO₃)

Distilled water

Buchner funnel and filter paper

Beakers and other standard laboratory glassware
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Drying oven

Procedure:

Preparation of Stannic Hydroxide: A solution of a soluble tin(IV) salt, such as stannic

chloride, is prepared in distilled water. To this solution, an excess of ammonium hydroxide is

added with constant stirring to precipitate stannic hydroxide (Sn(OH)₄). The precipitate is

then filtered, washed thoroughly with distilled water to remove any soluble impurities, and

can be used as a wet paste for the next step.

Preparation of Chromic Acid: Chromic acid (H₂CrO₄) is typically prepared in situ by the

acidification of a chromate or dichromate salt, or by dissolving chromium trioxide (CrO₃) in

water.

Reaction: The freshly prepared stannic hydroxide is suspended in distilled water. To this

suspension, a stoichiometric amount of chromic acid solution is added slowly with vigorous

stirring. The reaction mixture is then gently heated to facilitate the completion of the reaction.

Isolation and Purification: The resulting brownish-yellow precipitate of stannic chromate is

isolated by filtration using a Buchner funnel. The precipitate is then washed several times

with distilled water to remove any unreacted starting materials or soluble byproducts.

Drying: The purified stannic chromate is dried in an oven at a low temperature (e.g., 60-80

°C) to avoid decomposition.

Diagram of the Synthesis Workflow:
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Caption: A flowchart illustrating the synthesis of stannic chromate.

Hazard Information and Safety Precautions
Stannic chromate is classified as a toxic material. Compounds containing hexavalent chromium

are known to be carcinogenic and pose significant health risks. The hazards associated with

chromates include toxicity upon inhalation and skin contact, and they are also considered

environmental hazards.

Handling and Storage:

Personal Protective Equipment (PPE): When handling stannic chromate, appropriate PPE,

including gloves, safety goggles, and a lab coat, should be worn. In cases where dust may

be generated, a respirator is recommended.
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Ventilation: Work should be conducted in a well-ventilated area or under a fume hood to

minimize inhalation exposure.

Storage: Stannic chromate should be stored in a cool, dry, and well-ventilated area, away

from incompatible materials.

Given the toxic nature of chromates, all waste containing stannic chromate should be disposed

of in accordance with local, state, and federal regulations for hazardous waste.

Applications and Relevance in Drug Development
The primary application of stannic chromate is as a pigment in the ceramics industry.[1][2][3]

There is currently no direct application of stannic chromate in drug development due to the

inherent toxicity of hexavalent chromium. However, understanding the properties and synthesis

of such inorganic compounds can be relevant in the broader context of materials science and

toxicology studies within the pharmaceutical industry. For instance, knowledge of the stability

and reactivity of metal complexes can inform the design of safer materials or the development

of protocols for handling and mitigating the risks of toxic compounds.

Conclusion
Stannic chromate is a brownish-yellow crystalline solid with a well-defined chemical formula

and molecular weight. While its solubility in water is variably reported, it is known to decompose

upon heating. Its synthesis is achieved through the reaction of stannic hydroxide and chromic

acid. Due to the presence of hexavalent chromium, stannic chromate is a toxic and hazardous

material, requiring careful handling and disposal. Its application is primarily in the field of

pigments, with no direct role in drug development. This guide provides essential technical

information for professionals who may encounter this compound in their research or industrial

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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